N-benzyl-4-{[benzyl(methyl)amino]sulfonyl}thiophene-2-carboxamide

• IUPAC Name: N-benzyl-4-[benzyl(methyl)sulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20N2O3S2/c1-22(14-17-10-6-3-7-11-17)27(24,25)18-12-19(26-15-18)20(23)21-13-16-8-4-2-5-9-16/h2-12,15H,13-14H2,1H3,(H,21,23)
• InChI Key: VGQBXBIRIHYZBH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)S(=O)(=O)C2=CSC(=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H20N2O3S2
• Molecular Weight: 400.5 g/mol

Description

N-benzyl-4-{[benzyl(methyl)amino]sulfonyl}thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H20N2O3S2 and its molecular weight is 400.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 400.09153485 g/mol and the complexity rating of the compound is 579. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Fluorescent Probes for Toxic Substances Detection

Wang et al. (2012) described the use of a fluorescent probe, incorporating a thiophenol moiety for the selective detection of toxic benzenethiols over aliphatic thiols, highlighting the potential application of similar thiophene-based compounds in environmental and biological sciences for toxin detection (Wang et al., 2012).

Carbonic Anhydrase Inhibition

Ulus et al. (2013) synthesized novel acridine sulfonamide compounds, which were investigated as inhibitors of the metalloenzyme carbonic anhydrase. This suggests the utility of sulfonamide derivatives in designing inhibitors for various isoforms of carbonic anhydrase, which is significant in medical research for treating conditions like glaucoma, epilepsy, and altitude sickness (Ulus et al., 2013).

Antitumor and Antibacterial Agents

Hafez et al. (2017) reported on the synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives with potent antitumor and antibacterial activities. These findings suggest the therapeutic potential of thiophene-based sulfonamides in developing new anticancer and antibacterial drugs (Hafez et al., 2017).

Corrosion Inhibition

Tezcan et al. (2018) synthesized a thiophene Schiff base demonstrating significant efficiency as a corrosion inhibitor for mild steel in acidic environments. This highlights the potential application of thiophene-based compounds in protecting metals against corrosion, which is valuable for industrial applications (Tezcan et al., 2018).

Biologically Active Compounds

Vasu et al. (2003) explored thiophene-3-carboxamide derivatives for their antibacterial and antifungal activities, indicating the utility of thiophene sulfonamides in developing new antimicrobial agents (Vasu et al., 2003).